
A Comprehensive Technical Guide to the
Discovery and History of Cuprous Acetylide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: COPPER(I)ACETYLIDE

Cat. No.: B576447 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Cuprous acetylide (Cu₂C₂), a primary explosive, has a rich and multifaceted history intertwined

with the development of modern chemistry. From its early, inadvertent synthesis to its crucial

role as a reactive intermediate in powerful carbon-carbon bond-forming reactions, this technical

guide provides an in-depth exploration of its discovery, historical significance, and key

properties. This document details the seminal contributions of early chemists, outlines

experimental protocols for its synthesis, presents its physicochemical and explosive properties

in a structured format, and illustrates its mechanistic role in pivotal organic reactions through

detailed diagrams. A thorough understanding of its hazardous nature is emphasized, with

historical context provided by notable industrial incidents.

Introduction
Copper(I) acetylide, also known as cuprous acetylide, is a chemical compound with the formula

Cu₂C₂. It is a reddish-brown solid that is highly sensitive to heat, shock, and friction, classifying

it as a primary explosive.[1][2][3] Despite its hazardous nature, cuprous acetylide is a

significant compound in the field of chemistry, primarily for its role as a key intermediate in a

variety of important synthetic reactions. Its formation is also a critical safety concern in

industries that handle acetylene in the presence of copper-containing materials.[2] This guide

aims to provide a comprehensive overview of the discovery, history, and fundamental

properties of cuprous acetylide for professionals in research and development.
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Discovery and Historical Timeline
The story of cuprous acetylide is intrinsically linked to the discovery of acetylene itself.

1836: The Discovery of a "New Carburet of Hydrogen" In 1836, Edmund Davy, a professor of

chemistry at the Royal Dublin Society, accidentally synthesized a new gas while attempting

to produce potassium metal by heating potassium carbonate with carbon at high

temperatures.[4][5][6] The resulting residue, potassium carbide (K₂C₂), reacted with water to

liberate a gas he described as a "new carburet of hydrogen."[4] Davy noted the gas burned

with a brilliant flame and suggested its potential for artificial lighting.[4]

c. 1856-1860: Berthelot's Investigations and the Naming of "Acetylene" The gas discovered

by Davy remained a curiosity until the work of French chemist Marcellin Berthelot. Around

1856, it was noted that a reddish-brown explosive powder, later identified as cuprous

acetylide, could be formed.[2] In 1860, Berthelot independently synthesized the gas via

several methods, including passing electric sparks through a mixture of cyanogen and

hydrogen.[7] He named the gas "acetylene" and was instrumental in characterizing its

properties and reactivity, including its reaction with ammoniacal cuprous chloride to form the

explosive cuprous acetylide.[7]

1869: The Glaser Coupling - A New Era in Synthetic Chemistry Carl Glaser's discovery of the

oxidative dimerization of copper phenylacetylide in 1869 marked a significant milestone.[8]

This reaction, now known as the Glaser coupling, demonstrated the utility of copper

acetylides in forming carbon-carbon bonds, opening up new avenues in organic synthesis.[1]

[8]

The following diagram illustrates the key historical developments in the discovery and

understanding of cuprous acetylide.
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1830s 1850s-1860s Late 19th Century & Beyond

1836: Edmund Davy discovers a new gas, later named acetylene, from the reaction of potassium carbide and water. c. 1856: Formation of the explosive reddish-brown precipitate, cuprous acetylide, is observed. 1860: Marcellin Berthelot independently synthesizes and names 'acetylene' and studies its reaction to form cuprous acetylide. 1869: Carl Glaser discovers the oxidative coupling of copper phenylacetylide (Glaser Coupling). 20th Century: Cuprous acetylide is identified as a key intermediate in various catalytic cycles, including Reppe chemistry and Sonogashira coupling.
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Start

Prepare Ammoniacal Copper(I) Salt Solution Generate or Source Acetylene Gas

Bubble Acetylene Through Copper Solution

Precipitation of Cuprous Acetylide

Extreme Caution: Explosive when dry!

Filter the Precipitate

Wash with Water

Store Wet in a Labeled Container

End
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Glaser Coupling Catalytic Cycle

2 R-C≡C-H
(Terminal Alkyne)

2 R-C≡C⁻

(Acetylide)
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2 [R-C≡C-Cu]
(Copper Acetylide)

+ 2 Cu(I)

R-C≡C-C≡C-R
(Diyne Product)

Oxidative Coupling

2 Cu(I)

2 Cu(II)

OxidationReduction

O₂ (Oxidant)

H₂O

Reduction

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Palladium Cycle

Copper Cycle

Pd(0)L₂

[R¹-Pd(II)L₂-X]

Oxidative Addition

[R¹-Pd(II)L₂-C≡C-R²]

Transmetalation

R¹-C≡C-R²

Reductive Elimination

R¹-X
(Aryl/Vinyl Halide)

H-C≡C-R²
(Terminal Alkyne)

[H-C≡C-R²]·Cu(I)

+ Cu(I)

Cu(I)-C≡C-R²

Base

To Pd Cycle

Cu(I)
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Reppe Ethynylation of Formaldehyde

CuO-Bi₂O₃/SiO₂ Pre-catalyst

Cu₂C₂ (Cuprous Acetylide)

Activation with Acetylene

HO-CH₂-C≡C-Cu

Nucleophilic Addition

H₂C=O
(Formaldehyde)

HO-CH₂-C≡C-CH₂-OH
(1,4-Butynediol)

Nucleophilic Addition

H₂C=O
(Formaldehyde)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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